2-Ethoxy-6-methoxy-4-methyl-1,3-benzothiazole
Overview
Description
2-Ethoxy-6-methoxy-4-methyl-1,3-benzothiazole is a heterocyclic compound that belongs to the benzothiazole family Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry
Preparation Methods
The synthesis of 2-Ethoxy-6-methoxy-4-methyl-1,3-benzothiazole can be achieved through several synthetic routes. One common method involves the condensation of 2-aminobenzenethiol with appropriate aldehydes or ketones, followed by cyclization. The reaction conditions typically include the use of acidic or basic catalysts and may require heating to facilitate the cyclization process . Industrial production methods often employ more efficient and environmentally friendly approaches, such as microwave irradiation or one-pot multicomponent reactions .
Chemical Reactions Analysis
2-Ethoxy-6-methoxy-4-methyl-1,3-benzothiazole undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of thiols or amines.
Scientific Research Applications
2-Ethoxy-6-methoxy-4-methyl-1,3-benzothiazole has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry
Properties
Molecular Formula |
C11H13NO2S |
|---|---|
Molecular Weight |
223.29 g/mol |
IUPAC Name |
2-ethoxy-6-methoxy-4-methyl-1,3-benzothiazole |
InChI |
InChI=1S/C11H13NO2S/c1-4-14-11-12-10-7(2)5-8(13-3)6-9(10)15-11/h5-6H,4H2,1-3H3 |
InChI Key |
IHBITPPNLCMPBK-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NC2=C(S1)C=C(C=C2C)OC |
Origin of Product |
United States |
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